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Compound of Interest

Dimethyl 2-(2-
Compound Name:
nitrophenyl)malonate

cat. No.: B1309088

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data for
Dimethyl 2-(2-nitrophenyl)malonate (CAS No. 26465-37-2). Due to the limited availability of
publicly accessible experimental data for this specific compound, this guide combines
information from chemical suppliers, analogous compounds, and theoretical predictions to
serve as a valuable resource.

Compound Identification and Physical Properties

Dimethyl 2-(2-nitrophenyl)malonate is a solid, light beige powder at room temperature.[1] It is
an important intermediate in organic synthesis, particularly in the preparation of various
heterocyclic compounds and as a potential building block in medicinal chemistry.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 26465-37-2 [11[2][3][41[5]
Molecular Formula C11H11NOe [1][4]
Molecular Weight 253.21 g/mol N/A

IUPAC Name dimethyl2-(2- [4]1(5]

nitrophenyl)propanedioate

2-(2-nitrophenyl)malonic acid
Synonyms _ [4]
dimethyl ester

Appearance Light beige powder, Solid [11[31[5]
Purity >95% [2][3]
Storage Room temperature, sealed [1]

Note: A boiling point of 48-50°C has been reported by one supplier, but this is considered highly
improbable for a molecule of this structure and molecular weight and is likely an error.[2][5]

Spectroscopic Characterization (Predicted)

While specific experimental spectra for Dimethyl 2-(2-nitrophenyl)malonate are not readily
available in the reviewed literature, the expected spectroscopic features can be predicted
based on the analysis of its structural components and data from analogous compounds.

Table 2: Predicted Spectroscopic Data
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Predicted Peaks and Signals

1H NMR

- Aromatic protons (4H) in the range of 7.5-8.2
ppm, showing complex coupling patterns due to
the ortho-nitro substitution. - A singlet for the
malonate methine proton (CH) around 5.0-5.5
ppm. - Two distinct singlets for the two methoxy

groups (-OCHs) around 3.7-3.9 ppm.

13C NMR

- Carbonyl carbons (C=0) of the ester groups
expected around 165-170 ppm. - Aromatic
carbons in the range of 120-150 ppm, with the
carbon bearing the nitro group being the most
downfield. - The methine carbon of the malonate
group (CH) is expected around 50-60 ppm. -
The methoxy carbons (-OCHs) should appear
around 52-54 ppm.

IR Spectroscopy

- Strong C=0 stretching vibrations for the ester
groups in the region of 1730-1750 cm™1, -
Asymmetric and symmetric stretching vibrations
for the nitro group (NO2) around 1520-1540
cm~tand 1340-1360 cm™1, respectively. - C-H
stretching vibrations for the aromatic ring and
methyl groups. - C-O stretching vibrations for

the ester groups.

Mass Spectrometry

- The molecular ion peak (M*) is expected at
m/z = 253. - Common fragmentation patterns
would likely involve the loss of methoxy groups
(-OCHs, m/z = 31), carbomethoxy groups (-
COOCHSs, m/z = 59), and the entire malonate

moiety.

Experimental Protocols

General Synthesis of Substituted Arylmalonates
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A specific, detailed protocol for the synthesis of Dimethyl 2-(2-nitrophenyl)malonate is not
available in the public domain. However, a general method can be adapted from established
procedures for the synthesis of related substituted nitrophenylmalonates, as described in
various patents and publications. The primary route involves a nucleophilic aromatic
substitution reaction.

Reaction Scheme:

Dimethyl malonate

1-fluoro-2-nitrobenzene

\

+  —»{ Dimethyl 2-(2-nitrophenyl)malonate
Base (e.g., K2COs, NaH)

Solvent (e.g., DMF, DMSO)

Click to download full resolution via product page
Caption: General synthesis of Dimethyl 2-(2-nitrophenyl)malonate.
Detailed Protocol (Adapted):

o Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer,
a condenser, and a nitrogen inlet, add a suitable anhydrous solvent such as
dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

o Base Addition: Add a slight molar excess of a base, such as anhydrous potassium carbonate
or sodium hydride.

» Malonate Addition: Slowly add dimethyl malonate to the stirred suspension at room
temperature. If using sodium hydride, the addition should be done at 0°C, and the mixture
should be stirred until the evolution of hydrogen gas ceases.
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» Aryl Halide Addition: Add 1-fluoro-2-nitrobenzene (or another suitable 2-halonitrobenzene)
dropwise to the reaction mixture.

e Reaction: Heat the reaction mixture to a temperature between 80-120°C and monitor the
reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and quench it
with water or a saturated aqueous solution of ammonium chloride.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or
dichloromethane.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel or by recrystallization.

Potential Biological Significance and Applications

While there is no specific biological data available for Dimethyl 2-(2-nitrophenyl)malonate, its
structural motifs—the nitroaromatic group and the malonate ester—are present in many
biologically active compounds.

» Nitroaromatic Compounds: The nitro group is a key feature in several therapeutic agents and
is often associated with antimicrobial and anticancer activities.[6] The biological effects of
these compounds are frequently linked to the enzymatic reduction of the nitro group within
cells, leading to the formation of reactive nitrogen species that can induce cellular damage.

o Malonate Esters: Dimethyl malonate and its derivatives are fundamental building blocks in
the synthesis of a wide array of pharmaceuticals.[7] They are precursors to barbiturates,
non-steroidal anti-inflammatory drugs (NSAIDs), and some anticancer agents.[7]

Given these precedents, Dimethyl 2-(2-nitrophenyl)malonate could serve as a valuable
intermediate in the synthesis of novel drug candidates. A hypothetical workflow for its
application in drug discovery is outlined below.
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Need Custom Synthesis?

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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